Cas no 42902-01-2 (2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol)

42902-01-2 structure
Product name:2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol
2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol
- 2-(2-amino-4-ethyl-6-methyl-pyrimidin-5-yl)-5-nitro-phenol
- AC1MYEX1
- NSC170721
- NSC-170721
- DTXSID70397732
- 42902-01-2
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- Inchi: InChI=1S/C13H14N4O3/c1-3-10-12(7(2)15-13(14)16-10)9-5-4-8(17(19)20)6-11(9)18/h4-6,18H,3H2,1-2H3,(H2,14,15,16)
- InChI Key: KMWHTTQXNSZUSM-UHFFFAOYSA-N
- SMILES: CCC1=NC(=NC(=C1C2=C(C=C(C=C2)[N+](=O)[O-])O)C)N
Computed Properties
- Exact Mass: 274.10672
- Monoisotopic Mass: 274.10659032g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 349
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 118Ų
Experimental Properties
- PSA: 115.17
- LogP: 3.31480
2-(2-amino-4-ethyl-6-methylpyrimidin-5-yl)-5-nitrophenol Related Literature
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Qikai Li,Yanlin Song,Lei Jiang Soft Matter, 2010,6, 2470-2474
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2. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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